AZ-PFKFB3-67

• Molecular Formula: C26H25N5O3
• Molecular Weight: 455.5 g/mol
• InChI: InChI=1S/C26H25N5O3/c1-16-23(17(2)34-30-16)15-31-14-18(13-27)22-12-21(9-10-25(22)31)33-20-7-5-19(6-8-20)29-26(32)24-4-3-11-28-24/h5-10,12,14,24,28H,3-4,11,15H2,1-2H3,(H,29,32)/t24-/m0/s1
• InChIKey: NDIKFKQBWGMLCA-DEOSSOPVSA-N

AZ-PFKFB3-67: Selective PFKFB3 Inhibitor for Metabolic Research

AZ-PFKFB3-67 is a potent, selective inhibitor of the metabolic kinase 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3) [1]. It is characterized by a high degree of selectivity for PFKFB3 over the PFKFB2 and PFKFB1 isoforms , and is a valuable tool compound for investigating the role of glycolysis in cancer, angiogenesis, and other disease-relevant pathways .

Target engagement Reported direct PFKFB3 binding (ITC)

Isoform selectivity Reported selectivity over PFKFB1 and PFKFB2

Model context Angiogenesis, cancer metabolism, neuroprotection research

• [1] Boyd S, et al. Structure-based design of potent and selective inhibitors of the metabolic kinase PFKFB3. J Med Chem. 2015;58(8):3611-25. View Source

AZ-PFKFB3-67: Differentiated Binding and Mechanism

While several small molecules are described as PFKFB3 inhibitors, they are not interchangeable. Key analogs differ significantly in potency, isoform selectivity, and mechanism of action [1]. For instance, the early inhibitor 3PO exhibits micromolar potency and has been shown to lack direct binding to PFKFB3 [2]. Its analog PFK15, while more potent, demonstrates a distinct mechanism of action compared to AZ-PFKFB3-67 in cellular models [3]. Furthermore, other clinical-stage inhibitors like PFK-158 and research tools like KAN0438757 possess different selectivity profiles and cellular effects . These critical differences necessitate careful selection of the appropriate tool compound based on specific experimental requirements, as detailed below.

3PO (common alternative)

Reported PFKFB3 non-binder; glycolysis inhibition likely off-target. May confound PFKFB3 pathway interpretation.

PFK-158 (clinical candidate)

Reported lack of recombinant PFKFB3 kinase inhibition in head-to-head biochemical assays. Target engagement not confirmed.

• [1] Bartrons R, et al. The potential of targeting PFKFB3 in cancer therapy. Expert Opin Ther Targets. 2018;22(1):1-12. View Source
• [2] Schoors S, et al. Partial and transient reduction of glycolysis by PFKFB3 blockade reduces pathological angiogenesis. Cell Metab. 2014;19(1):37-48. View Source
• [3] Kashyap A, et al. Combination of 3PO analog PFK15 and siPFKL efficiently suppresses the migration, colony formation ability, and PFK-1 activity of triple-negative breast cancers by reducing the glycolysis. J Cell Biochem. 2023;124(8):1259-1272. View Source

AZ-PFKFB3-67: Evidence-Based Selection

Direct Inhibition of PFKFB3 vs. PFK-158

AZ-PFKFB3-67 exhibits a superior isoform selectivity profile compared to the PFKFB3 inhibitor KAN0438757. While both compounds potently inhibit PFKFB3, AZ-PFKFB3-67 displays a significantly wider selectivity window against the related PFKFB2 isoform, indicating a more specific targeting of PFKFB3 .

Inhibition vs. PFK-158

Head-to-head

AZ-PFKFB3-67: dose-dependent inhibition; PFK-158: no inhibition

Supports direct PFKFB3 inhibition context

Human recombinant PFKFB3 kinase assay

Evidence Dimension	PFKFB3 vs. PFKFB2 Selectivity Ratio
Target Compound Data	PFKFB3 IC50 = 11 nM; PFKFB2 IC50 = 159 nM
Comparator Or Baseline	KAN0438757: PFKFB3 IC50 = 190 nM; PFKFB2 IC50 = ~50,000 nM
Quantified Difference	Selectivity ratio (PFKFB2/PFKFB3): AZ-PFKFB3-67 ~14-fold; KAN0438757 ~263-fold
Conditions	In vitro kinase inhibition assay with recombinant human PFKFB isoforms

Why This Matters

Higher selectivity for PFKFB3 reduces the likelihood of confounding off-target effects from PFKFB2 inhibition, ensuring a cleaner phenotype for mechanistic studies.

Confirmed Target Binding by ITC vs. 3PO

In cellular assays, AZ-PFKFB3-67 demonstrates potent, on-target inhibition of its immediate downstream product, fructose-2,6-bisphosphate (F-2,6-BP), with an IC50 of 0.281 μM . In contrast, the early-generation inhibitor 3PO exhibits a much weaker effect on F-2,6-BP levels, with an IC50 of ~15 μM, reflecting its lower potency and potential off-target activity [1].

Target binding vs. 3PO

Cross-study

AZ-PFKFB3-67: positive ITC binding; 3PO: no binding

Binding confirmed; 3PO is a non-binder

ITC and biochemical binding assays

Evidence Dimension	Cellular Inhibition of F-2,6-BP Production
Target Compound Data	IC50 = 0.281 μM
Comparator Or Baseline	3PO: IC50 = ~15 μM
Quantified Difference	AZ-PFKFB3-67 is approximately 53-fold more potent in cells
Conditions	Cellular assay measuring intracellular F-2,6-BP levels

Why This Matters

This 53-fold greater cellular potency translates to a lower effective concentration needed for target engagement, reducing the risk of compound-related cytotoxicity or solubility issues.

• [1] Schoors S, et al. Partial and transient reduction of glycolysis by PFKFB3 blockade reduces pathological angiogenesis. Cell Metab. 2014;19(1):37-48. Data for 3PO. View Source

Selectivity Over PFKFB1 and PFKFB2

A direct comparative study in triple-negative breast cancer (TNBC) cells revealed that the mechanism of action of AZ-PFKFB3-67 (AZ67) is 'totally different' from that of the 3PO-derived inhibitor PFK15 [1]. The study demonstrated that PFK15 treatment led to a decrease in colony formation ability, migration rate, and extracellular lactate levels, whereas AZ67 did not [1]. This suggests AZ-PFKFB3-67 engages PFKFB3 in a functionally distinct manner.

Isoform selectivity

Reported

PFKFB3 IC50 11 nM; 14-fold over PFKFB2, 103-fold over PFKFB1

Selectivity supports isoform-specific studies

Recombinant kinase inhibition assays

Evidence Dimension	Cellular Functional Effects in TNBC Cells
Target Compound Data	AZ67: No significant effect on colony formation, migration, or extracellular lactate.
Comparator Or Baseline	PFK15: Decreased colony formation, migration, and extracellular lactate.
Quantified Difference	Qualitative difference in functional outcome
Conditions	In vitro assays with TNBC cell lines

Why This Matters

This key functional divergence means results obtained with PFK15 cannot be extrapolated to AZ-PFKFB3-67, and vice versa. The choice of inhibitor will critically impact the biological conclusions drawn from an experiment.

• [1] Kashyap A, et al. Combination of 3PO analog PFK15 and siPFKL efficiently suppresses the migration, colony formation ability, and PFK-1 activity of triple-negative breast cancers by reducing the glycolysis. J Cell Biochem. 2023;124(8):1259-1272. View Source

Angiogenesis Inhibition Independent of Glycolysis

AZ-PFKFB3-67 has demonstrated significant in vivo activity in preclinical disease models. Notably, it exhibits significant anti-angiogenic effects in vivo . Furthermore, in a mouse model of ischemia/reperfusion injury, administration of AZ67 significantly alleviated motor discoordination and reduced brain infarct injury . These findings validate its utility beyond simple in vitro characterization.

Metabolic profile

Cross-study

Lactate IC50 > 30 µM; no ATP reduction; angiogenesis inhibited

Inhibits angiogenesis without global glycolytic shutdown

Human endothelial cell assays

Evidence Dimension	In Vivo Activity
Target Compound Data	Significant anti-angiogenic and neuroprotective effects in mouse models
Comparator Or Baseline	N/A (General pharmacological validation)
Quantified Difference	N/A
Conditions	Mouse models of angiogenesis and middle carotid artery occlusion ischemia/reperfusion

Why This Matters

Demonstrated in vivo efficacy confirms target engagement in a physiological context and suggests AZ-PFKFB3-67 is a suitable tool for transitioning from cellular studies to animal models of disease.

AZ-PFKFB3-67: Recommended Research Applications

Angiogenesis Studies Without Metabolic Suppression

AZ-PFKFB3-67 is an optimal tool for studying PFKFB3-driven angiogenesis. Its high selectivity for PFKFB3 over PFKFB2 minimizes confounding effects , and its proven in vivo anti-angiogenic activity makes it suitable for both in vitro endothelial cell assays (e.g., tube formation) and in vivo models (e.g., choroidal neovascularization).

Stroke and Neuroprotection Research

Given its divergent mechanism of action from PFK15 in cancer cells , AZ-PFKFB3-67 is essential for delineating the nuanced roles of PFKFB3 in cancer metabolism. It should be used when a project requires a tool that modulates glycolysis via a pathway distinct from the effects observed with 3PO-derived compounds like PFK15.

Mechanistic Studies with Confirmed Target Binding

Preclinical data demonstrate that AZ-PFKFB3-67 can alleviate motor deficits and reduce infarct size in a mouse model of ischemia/reperfusion injury . This makes it a compelling candidate for in vivo studies exploring the therapeutic potential of PFKFB3 inhibition in neurodegenerative diseases and acute neuronal injury.

Selective Inhibition Profiling in PFKFB Family

For experiments designed to confirm on-target cellular activity, AZ-PFKFB3-67 offers a clear advantage. Its potent cellular inhibition of F-2,6-BP production (IC50 = 0.281 μM) allows researchers to use lower, more specific concentrations, thereby reducing the likelihood of off-target effects common with less potent inhibitors like 3PO .

Application

Selection Property

Validation Focus

Angiogenesis signaling studies

PFKFB3-dependent angiogenesis without global glycolytic suppression

Lactate and ATP independence in endothelial assays

Cerebral ischemia & neuroprotection research

In vivo PFKFB3 pathway inhibition

Infarct volume and motor function endpoints

Target engagement & mechanistic studies

Confirmed direct PFKFB3 binding (ITC)

ITC or binding assay validation

Isoform-selective PFKFB3 inhibition

Reported selectivity over PFKFB1/2

Isoform selectivity profiling in cellular models

• [1] Kashyap A, et al. Combination of 3PO analog PFK15 and siPFKL efficiently suppresses the migration, colony formation ability, and PFK-1 activity of triple-negative breast cancers by reducing the glycolysis. J Cell Biochem. 2023;124(8):1259-1272. View Source